Cas no 103173-80-4 (4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one)

• Product Name: 4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one
• CAS No: 103173-80-4
• MF: C₁₁H₁₄N₄O₄
• MW: 266.253262042999
• CID: 4673945
• Update Time: 2025-07-02

4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one
• 4-Amino-7-(2-deoxy-β-D-erythro-pentofuranosyl)-1,7-dihydro-2H-pyrrolo[2,3-d]pyrimidin-2-one (ACI)

• Inchi： 1S/C11H14N4O4/c12-9-5-1-2-15(10(5)14-11(18)13-9)8-3-6(17)7(4-16)19-8/h1-2,6-8,16-17H,3-4H2,(H3,12,13,14,18)/t6-,7+,8+/m0/s1
• InChI Key： KRCGKJZLLPGTBU-XLPZGREQSA-N
• SMILES： NC1=NC(=O)NC2N([C@H]3C[C@H](O)[C@@H](CO)O3)C=CC1=2

Additional information on 4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one

Introduction to 4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 103173-80-4, identified as 4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one, represents a fascinating molecule in the realm of chemical biology. This nucleoside derivative has garnered significant attention due to its structural complexity and potential biological activities. The presence of a pyrrolopyrimidine core linked to a ribofuranose moiety makes it a promising candidate for further investigation in drug discovery and therapeutic applications.

Recent advancements in nucleoside chemistry have highlighted the importance of such modified nucleosides in developing novel therapeutic agents. The pyrrolopyrimidine scaffold is particularly interesting because it mimics natural nucleobases while introducing unique chemical properties that can be exploited for medicinal chemistry. Specifically, the 4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one structure exhibits potential inhibitory effects on various enzymes and pathways relevant to human health. This has prompted extensive research into its derivatives and analogs, aiming to enhance its pharmacological profile.

In the context of current research, this compound has been studied for its interactions with enzymes such as kinases and polymerases. The amino group at the 4-position and the ribofuranosyl moiety at the 7-position provide multiple sites for functionalization, allowing chemists to design molecules with improved solubility, bioavailability, and target specificity. For instance, modifications at the 2-position of the pyrrolopyrimidine ring have been explored to enhance binding affinity to biological targets. Such structural modifications are crucial for optimizing drug candidates for clinical use.

The ribofuranosyl component of 4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one is particularly noteworthy because it resembles the sugar moiety found in natural nucleotides. This similarity suggests that the compound may interfere with nucleic acid synthesis or function, potentially leading to applications in antiviral or anticancer therapies. Indeed, preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against certain viral polymerases, making them attractive candidates for further development.

Moreover, the dihydro aspect of the pyrrolopyrimidine ring suggests stability under physiological conditions, which is a critical factor for any therapeutic agent. The compound’s ability to withstand metabolic degradation while maintaining its biological activity makes it a promising scaffold for drug design. Researchers have also explored synthetic pathways to produce this compound more efficiently, leveraging modern techniques such as enzymatic catalysis and flow chemistry. These advancements have reduced production costs and improved yields, paving the way for larger-scale investigations.

From a computational chemistry perspective, 4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one has been subjected to molecular modeling studies to understand its interactions with biological targets at an atomic level. These studies have provided insights into how structural modifications can influence binding affinity and selectivity. For example, computational analyses have revealed that subtle changes at the 5-position of the ribofuranose ring can significantly alter the compound’s ability to bind to specific enzymes. Such findings are invaluable for guiding experimental efforts in drug development.

The therapeutic potential of this compound is further underscored by its ability to cross cell membranes efficiently. This property is essential for many drug candidates as it ensures that the active molecule reaches its target site within the body. Preliminary pharmacokinetic studies have shown that 4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are encouraging and suggest that further optimization could lead to a viable therapeutic agent.

In conclusion,4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one (CAS no 103173-80-4) represents a compelling subject of study in chemical biology and drug discovery. Its unique structure and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications and synthetic methods for this compound,4-Amino-7-(2-deoxy-b-D-ribofuranosyl)-1,7-dihydro-2H-pyrrolo2,3-dpyrimidin-2-one is poised to play an increasingly important role in addressing unmet medical needs.